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Compound of Interest

Compound Name:
4-(4-Chloro-phenoxymethyl)-

piperidine

CAS No.: 63608-33-3

Cat. No.: B045695 Get Quote

CAS Number: 63608-33-3 Chemical Family: Halogenated Piperidine Derivative / Aryl Ether

Synonyms: 4-[(4-chlorophenoxy)methyl]piperidine; 4-(p-chlorophenoxymethyl)piperidine[1][2]

Part 1: Executive Safety Summary
Status:High Hazard / Corrosive Amine Immediate Action Required: Handle only in a certified

chemical fume hood.

This compound combines the reactivity of a secondary amine with a halogenated aromatic

system. While specific toxicological data for this exact CAS is limited, structure-activity

relationship (SAR) analysis mandates treating it as a Corrosive (Skin/Eye) and Acute Toxin

(Oral/Inhalation) similar to its parent piperidine and chlorophenoxy analogs.[2]
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Hazard Class (GHS) Hazard Statement Critical Prevention

Skin Corr.[2] 1B / Irrit. 2
Causes severe skin burns or

irritation.[2]

Zero-Skin-Contact Policy.

Double-gloving is mandatory.

[2]

Eye Dam. 1
Causes serious eye damage.

[2]

Chemical Goggles (ANSI

Z87.1+) required; Face shield

for volumes >100 mg.[2]

Acute Tox. 4 (Oral) Harmful if swallowed.[2]
Decontaminate surfaces

immediately after use.[2]

STOT SE 3
May cause respiratory

irritation.[2]

Fume Hood Only. Do not

handle on open benches.

Part 2: Chemical Profile & Hazard Analysis
Understanding the molecular architecture of 4-(4-Chloro-phenoxymethyl)-piperidine allows

us to predict its behavior and failure modes in a safety context.[2]

Physicochemical Drivers of Hazard
Piperidine Ring (Secondary Amine): The nitrogen center is basic (

for conjugate acid). This makes the compound capable of causing chemical burns to mucous
membranes and skin by saponifying fatty tissues. It also allows the compound to penetrate
thin nitrile gloves over time.

Chlorophenoxy Moiety: The halogenated ether linkage increases lipophilicity (

), facilitating absorption through the skin and biological membranes. This "carrier" effect
enhances the systemic toxicity of the amine.

Physical State: Typically a solid or low-melting solid.[2] Dust generation is a primary

inhalation risk during weighing.[2]

Compatibility & Reactivity
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Incompatible with: Strong oxidizing agents (risk of N-oxidation), acid chlorides, anhydrides,

and strong acids (exothermic salt formation).[2]

Stability: Stable under ambient conditions but hygroscopic.[2] Store under inert atmosphere

(Argon/Nitrogen) to prevent carbonate formation from air CO2.[2]

Part 3: Personal Protective Equipment (PPE) Matrix
Core Directive: PPE selection is not static; it depends on the Solvent Context and Duration of

Exposure. The amine functionality attacks many elastomers.

Glove Selection Logic
Data derived from permeation rates of Piperidine and Chlorinated solvents.
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Experimental
Context

Primary Glove
(Inner)

Secondary Glove
(Outer)

Rationale &
Breakthrough

Solid Handling

(Weighing)
Nitrile (4 mil) Nitrile (4 mil)

Double Nitrile. Solids

have low permeation,

but dust is insidious.

[2] Color contrast

(e.g., Blue over White)

helps detect tears.

Solution in

Alcohols/Water
Nitrile (4 mil) Nitrile (6-8 mil)

Enhanced Nitrile.

Piperidine derivatives

permeate thin nitrile in

<30 mins.[2] Change

outer glove every 30

mins.[2]

Solution in

DCM/Chloroform

Laminate (Silver

Shield)
Nitrile (Disposable)

Laminate Required.

Halogenated solvents

+ Amine = Rapid

breakthrough (<2

mins) for standard

nitrile.[2]

Spill Cleanup Butyl Rubber or Viton Heavy Duty Nitrile

Maximum Barrier.

Thickness >15 mil

required for gross

exposure.[2]

Respiratory & Eye Protection
Primary Barrier: Chemical Fume Hood (Face velocity: 80–100 fpm).[2]

Secondary Barrier (Spill/Outside Hood): Full-face respirator with Organic Vapor/P100

(OV/HEPA) cartridges.[2] Note: Half-mask respirators are insufficient for corrosive amines

due to eye irritation risks.[2]

Eye Protection: Unvented chemical splash goggles.[2] Safety glasses are insufficient due to

the risk of caustic vapors or splashes tracking around the lens.
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Part 4: Operational Protocols
Workflow Visualization: The Hierarchy of Handling
This diagram illustrates the decision logic for safe handling, ensuring no step is missed.
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Start: Handling 4-(4-Chloro-phenoxymethyl)-piperidine

Check Physical State

Solid Form Solution / Liquid

Weighing Protocol:
1. Anti-static gun usage

2. Analytical balance in Hood
3. Double Nitrile Gloves

Check Solvent Type

Perform Experiment
(Keep sash at lowest position)

Polar Solvents
(MeOH, Water, DMSO)

Halogenated/Non-Polar
(DCM, THF, Toluene)

PPE: Double Nitrile
Change every 30 min

PPE: Silver Shield Laminate
under Nitrile

Disposal:
Halogenated Waste Stream

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b045695?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Operational decision tree for PPE selection based on physical state and solvent

carrier.

Step-by-Step Handling Procedure
1. Preparation (The "Pre-Flight" Check)[2]

Verify Ventilation: Confirm fume hood flow is operational.

Decon Station: Prepare a beaker of dilute acetic acid (5%) or citric acid. This neutralizes

minor amine spills immediately.[2]

Balance Prep: If weighing, place the balance inside the hood. If the balance is external, use

a secondary containment vessel (e.g., a tared vial inside a larger jar) to transport the solid.

2. Synthesis & Processing
Reagent Addition: Add the piperidine derivative slowly to reaction mixtures. Exotherms are

common when reacting amines with electrophiles.[2]

Quenching: When neutralizing reactions containing this compound, avoid strong acids

initially to prevent violent salt precipitation and heat generation. Use buffered solutions (e.g.,

Ammonium Chloride).

3. Storage
Conditions: Store at 2-8°C (Refrigerated).

Container: Tightly sealed glass vial with a PTFE-lined cap.[2]

Atmosphere: Flush with Nitrogen or Argon after every use to prevent degradation and

moisture absorption.

Part 5: Emergency & Disposal Logistics
Spill Response (Self-Validating Protocol)

Isolate: Evacuate the immediate area (10 ft radius).

Protect: Don Full PPE (Double gloves, Goggles, Lab coat).
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Neutralize:

For Solid: Cover with wet paper towels to prevent dust, then wipe up.

For Liquid: Absorb with sand or vermiculite.[2] Do not use standard paper towels alone as

they may release vapors.[2] Treat the spill area with dilute acetic acid to convert the

volatile free base into the non-volatile salt.

Verify: Check pH of the surface after cleaning. It should be neutral (pH 6-8).[2]

Waste Management[3]
Classification:Halogenated Organic Waste.[2]

Reasoning: The chlorine atom on the phenoxy ring persists even if the amine is

neutralized. It cannot be incinerated in standard non-halogenated streams due to the risk

of forming dioxins/HCl.

Labeling: "Hazardous Waste - Toxic, Corrosive.[2] Contains: 4-(4-Chloro-phenoxymethyl)-
piperidine."[1][2]

Segregation: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste container.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 5199889, 4-(4-chlorophenoxy)piperidine. Retrieved from [Link]

Carl Roth GmbH (2023).Safety Data Sheet: Piperidine. (Providing baseline toxicity and

permeation data for piperidine derivatives). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 63608-33-3 Cas No. | 4-(4-Chloro-phenoxymethyl)-piperidine | Matrix Scientific
[matrix.staging.1int.co.uk]

2. 4-(4-Chlorophenoxy)piperidine | C11H14ClNO | CID 5199889 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 4-(4-
Chloro-phenoxymethyl)-piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045695#personal-protective-equipment-for-handling-
4-4-chloro-phenoxymethyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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